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Compound of Interest

Compound Name:
3-oxo-(2S)-Methylisocapryloyl-

CoA

Cat. No.: B15551456 Get Quote

Safe Handling and Disposal of 3-oxo-(2S)-
Methylisocapryloyl-CoA
This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling 3-oxo-(2S)-Methylisocapryloyl-CoA. The

information is compiled based on the properties of coenzyme A derivatives and general

laboratory safety protocols, as a specific Safety Data Sheet (SDS) for this compound is not

publicly available.

Hazard Identification and Chemical Properties
While specific toxicity data for 3-oxo-(2S)-Methylisocapryloyl-CoA is limited, compounds of a

similar nature (acyl-CoA thioesters) may present hazards. Based on SDS for related chemicals,

the following potential hazards should be considered.[1][2][3] It is imperative to handle this

compound with care, assuming it may be harmful.

Table 1: Chemical Properties and Storage
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Property Value Source

Molecular Formula C30H50N7O18P3S [4]

Molecular Weight 921.74 g/mol [4]

Appearance Not specified (likely a solid)

Storage Temperature -20°C [5][6]

Stability
Stable for at least 3 months at

-20°C.[6] Protect from light.[4]

| Incompatibilities | Strong oxidizing agents, strong acids, strong bases. | |

Potential Hazards (Inferred from related compounds):

H302: Harmful if swallowed.[1][3]

H317: May cause an allergic skin reaction.[1]

H318: Causes serious eye damage.[1][2]

H373: May cause damage to organs through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-oxo-(2S)-Methylisocapryloyl-
CoA to minimize exposure risk. The following table outlines the minimum required PPE based

on precautionary statements for similar chemicals.[1]

Table 2: Required Personal Protective Equipment (PPE)
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Area Protected Required Equipment
Specifications & Best
Practices

Eyes / Face

Safety glasses with side
shields or chemical safety
goggles. A face shield is
recommended if there is a
splash hazard.

Must be worn at all times
in the laboratory. A face
shield alone is not
sufficient protection.[7]

Skin Chemical-resistant lab coat.

Keep sleeves down and the

coat fully buttoned. Remove

immediately if contaminated.

Hands
Nitrile or other suitable

chemical-resistant gloves.

Check gloves for integrity

before use. Change gloves

frequently and immediately if

contaminated. Avoid skin

contact.[2]

| Respiratory | Not generally required if handled in a certified chemical fume hood. | If aerosols

may be generated outside a fume hood, a NIOSH-approved respirator may be necessary. |

Operational Plan: Step-by-Step Handling Protocol
All operations should be conducted in a well-ventilated laboratory, preferably inside a chemical

fume hood, to avoid the generation of vapors or aerosols.[1]

Step 1: Preparation and Pre-Handling

Designate Work Area: Clearly designate an area for handling, preferably within a chemical

fume hood.

Assemble Materials: Gather all necessary equipment, including vials, solvents, pipettes, and

waste containers, before retrieving the compound from storage.

Equilibrate Compound: Allow the sealed container of 3-oxo-(2S)-Methylisocapryloyl-CoA
to equilibrate to room temperature before opening to prevent condensation.
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Don PPE: Put on all required PPE as detailed in Table 2.

Step 2: Handling and Use

Work in Fume Hood: Perform all weighing and solution preparation inside a certified

chemical fume hood.

Avoid Inhalation: Do not breathe dust, mist, or vapors.[1]

Prevent Contact: Avoid contact with skin and eyes.[2] Immediately change any contaminated

clothing.[1]

Portioning: Carefully weigh the required amount of the compound. If creating a stock

solution, use an appropriate buffer or solvent as dictated by your experimental protocol. Acyl-

CoA compounds can be unstable in aqueous solutions.[8]

Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands thoroughly

after handling.[1]

Step 3: First Aid Measures

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.[1][2]

If Inhaled: Move the person to fresh air. If symptoms persist, call a physician.[2][3]

Caption: Workflow for safe handling and disposal of 3-oxo-(2S)-Methylisocapryloyl-CoA.

Disposal Plan
Chemical waste must be managed according to institutional policies and local environmental

regulations. Do not dispose of this chemical down the drain or in regular trash.[9]
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Step 1: Waste Collection

Use a Designated Container: All waste containing 3-oxo-(2S)-Methylisocapryloyl-CoA,

including stock solutions, reaction mixtures, and contaminated solvents, must be collected in

a designated hazardous waste container that is leak-proof and has a secure lid.

Solid Waste: Dispose of chemically contaminated items such as gloves, pipette tips, and

weigh boats as solid hazardous waste in a separate, clearly marked container.[7]

Step 2: Labeling

Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first drop

of waste is added.[9]

Complete Information: The label must include:

The words "Hazardous Waste".[9]

The full chemical name: "3-oxo-(2S)-Methylisocapryloyl-CoA" and all other components

of the waste mixture by percentage.[9]

The associated hazards (e.g., Toxic, Irritant).[9]

The date the container became full.[9]

Step 3: Storage and Disposal

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA

within the laboratory.[9]

Segregate Incompatibles: Ensure the waste container is stored away from incompatible

materials.[9]

Arrange for Pickup: Once the container is full, or within one year of the start date, arrange for

its disposal through your institution's Environmental Health & Safety (EHS) department.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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